Cas no 997-20-6 (H-Lys-Lys-Lys-Lys-OH acetate salt)

• Product Name: H-Lys-Lys-Lys-Lys-OH acetate salt
• CAS No: 997-20-6
• MF: C₂₄H₅₀N₈O₅
• MW: 530.70440530777
• MDL: MFCD00171343
• CID: 809099
• PubChem ID: 3080575
• Update Time: 2025-04-19

H-Lys-Lys-Lys-Lys-OH acetate salt Chemical and Physical Properties

Names and Identifiers

• L-Lysine,L-lysyl-L-lysyl-L-lysyl-
• (Lys)4
• H-Lys-Lys-Lys-Lys-OH
• Lys-lys-lys-lys
• LYS-LYS-LYS-LYS-OH·ACOH
• AKOS027326916
• Tetralysine
• N~2~-[6-Amino-2-({6-amino-2-[(2,6-diamino-1-hydroxyhexylidene)amino]-1-hydroxyhexylidene}amino)-1-hydroxyhexylidene]lysine
• L-lysyl-L-lysyl-L-lysyl-L-lysine
• (2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-2,6-diaminohexanoyl]amino]hexanoyl]amino]hexanoyl]amino]hexanoic acid
• HY-126721
• L-Lysine, N2-(N2-(N2-L-lysyl-L-lysyl)-L-lysyl)-
• (S)-6-Amino-2-((S)-6-amino-2-((S)-6-amino-2-((S)-2,6-diaminohexanamido)hexanamido)hexanamido)hexanoic acid
• 997-20-6
• CS-0106975
• DTXSID80912536
• SCHEMBL9643814
• RRBGTUQJDFBWNN-MUGJNUQGSA-N
• H-Lys-Lys-Lys-Lys-OH acetate salt

• MDL： MFCD00171343
• Inchi： 1S/C24H50N8O5/c25-13-5-1-9-17(29)21(33)30-18(10-2-6-14-26)22(34)31-19(11-3-7-15-27)23(35)32-20(24(36)37)12-4-8-16-28/h17-20H,1-16,25-29H2,(H,30,33)(H,31,34)(H,32,35)(H,36,37)/t17-,18-,19-,20-/m0/s1
• InChI Key： RRBGTUQJDFBWNN-MUGJNUQGSA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H](CCCCN)N)=O)N[C@H](C(N[C@H](C(=O)O)CCCCN)=O)CCCCN

Computed Properties

• Exact Mass: 530.39041673g/mol
• Monoisotopic Mass: 530.39041673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 37
• Rotatable Bond Count: 26
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 255Ų

H-Lys-Lys-Lys-Lys-OH acetate salt Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides